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Compound of Interest

Compound Name: TMX-2172

Cat. No.: B15542857

Disclaimer: A specific Safety Data Sheet (SDS) for TMX-2172 detailing explicit disposal
procedures is not publicly available. The following guidance is based on general best practices
for the disposal of potent, non-hazardous research chemicals. It is imperative that all laboratory
personnel consult their institution's Environmental Health and Safety (EHS) department for
specific protocols and to ensure full compliance with all applicable federal, state, and local
regulations. A thorough risk assessment should be conducted before handling this compound.

TMX-2172 is a heterobifunctional PROTAC (Proteolysis Targeting Chimera) that acts as a
potent and selective degrader of CDK2 and CDKS5, playing a significant role in cancer research.
[1][2][3] Proper handling and disposal are critical to ensure the safety of laboratory personnel
and to maintain environmental integrity. This guide provides essential information to manage
the disposal of TMX-2172 safely and effectively.

General Information and Physical Properties

While detailed hazard data is not available, the following table summarizes the general
properties of TMX-2172 based on information from chemical suppliers. Although shipped as a
non-hazardous chemical, it is intended for research use only and should be handled with care.

[4]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15542857?utm_src=pdf-interest
https://www.benchchem.com/product/b15542857?utm_src=pdf-body
https://www.benchchem.com/product/b15542857?utm_src=pdf-body
https://www.medchemexpress.com/tmx-2172.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7703486/
https://www.probechem.com/products_TMX-2172.html
https://www.benchchem.com/product/b15542857?utm_src=pdf-body
https://www.benchchem.com/product/b15542857?utm_src=pdf-body
https://www.medkoo.com/products/54267
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Information

Chemical Name TMX-2172

CAS Number 2488892-09-5

Molecular Formula Ca1H4sBrFN9O11S

Molecular Weight 970.83 g/mol [4]

Primary Use Research chemical, selective CDK2/5 degrader
Appearance Solid

Storage (Short Term) 0 - 4 °C (days to weeks)[4]

Storage (Long Term) -20 °C (months to years)[4]

Stock Solution Storage -20°C for 1 month or -80°C for 6 months[1]

Step-by-Step Disposal Procedures

The primary method for the disposal of TMX-2172 and associated materials is through an
approved hazardous waste disposal program. Do not dispose of this chemical down the drain
or in regular trash.[5][6][7]

1. Personal Protective Equipment (PPE): Before handling TMX-2172 waste, ensure you are
wearing appropriate PPE, including:

o Safety glasses or goggles
o Chemical-resistant gloves (e.g., nitrile)
e Laboratory coat

2. Waste Segregation: All waste containing TMX-2172 must be collected as hazardous
chemical waste. This includes:

e Unused or expired TMX-2172 solid compound.

e Solutions containing TMX-2172 (e.g., in DMSO).
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» Contaminated labware (e.g., pipette tips, vials, flasks).
o Contaminated PPE (e.g., gloves).

It is crucial to not mix this waste with other waste streams unless compatibility has been
confirmed by your institution's EHS department.[5][8][9]

3. Containerization:

o Solid Waste: Collect solid TMX-2172 waste and contaminated materials in a clearly labeled,
sealable, and appropriate container for hazardous chemical waste. The container must be
compatible with the chemical.

» Liquid Waste: Collect solutions of TMX-2172 in a separate, labeled, and sealed container
designed for liquid chemical waste. Ensure the container has a tightly fitting cap.[9] Funnels
should not be left in the container opening.[10]

o Sharps Waste: Any contaminated sharps, such as needles or broken glass, must be
disposed of in a designated puncture-resistant sharps container.[6]

4. Labeling: All waste containers must be clearly labeled with the following information:
e The words "Hazardous Waste".

e The full chemical name: "TMX-2172".

e The solvent and its concentration (for liquid waste).

e The approximate amount of waste.

e The date the waste was first added to the container.

e The name of the principal investigator and the laboratory location.

5. Storage: Store waste containers in a designated and secure satellite accumulation area
within the laboratory.[11] The storage area should be away from heat sources and high-traffic
areas.[5] Ensure that incompatible wastes are stored separately.[8][9]
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6. Disposal Request: Once a waste container is full or has reached the accumulation time limit
set by your institution (e.g., 6 or 12 months), contact your EHS department to arrange for
pickup and disposal.[8][11] Do not remove the waste from the laboratory yourself.

Spill Procedures

In the event of a spill, follow these procedures:
o Evacuate: Evacuate all non-essential personnel from the immediate area.

o Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the hood
running.

o Wear PPE: Don the appropriate PPE as described above.
o Containment: Prevent the spill from spreading.
o Cleanup:

o Solid Spill: Carefully sweep or scoop the material into a hazardous waste container. Avoid
generating dust.

o Liquid Spill: Absorb the spill with an inert absorbent material (e.g., vermiculite, sand) and
place it in the hazardous waste container.

o Decontamination: Decontaminate the spill area with a suitable solvent (e.g., ethanol or
isopropanol) and then with soap and water. Collect all cleaning materials as hazardous
waste.

o Report: Report the spill to your laboratory supervisor and your institution's EHS department.

Visualizing the Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of a research
chemical like TMX-2172.
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Caption: General workflow for the safe disposal of TMX-2172.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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